13-cis-Fenretinide

Description

13-cis-Fenretinide is a synthetic retinoid and a chemical compound related to vitamin A . Also known as 13-cis-N-(4-Hydroxyphenyl)retinamide, it has been investigated for potential use in the treatment of various conditions, including cancer . Specifically, research has explored its role in treating cancers such as ovarian, prostate, breast, and neuroblastoma . Clinical trials have indicated that fenretinide has a favorable toxicity profile and can stabilize disease in patients with high-risk neuroblastoma .

Fenretinide, including its 13-cis form, has garnered interest due to its ability to induce growth arrest and apoptosis in various tumor types . Its mild toxicity and favorable pharmacokinetic profile make it a subject of interest in therapeutic strategies, particularly for neuroblastoma . Unlike retinoic acid, fenretinide can induce apoptosis in neuroblastoma cell lines, including those resistant to retinoic acid . Research suggests that fenretinide's apoptotic effects are mediated through a mechanism distinct from classical retinoids .

Another retinoid, all-trans retinoic acid, is used to treat minimum residual disease in neuroblastoma patients . Studies have also explored combining fenretinide with 13-cis retinoic acid as a clinical approach, though potential interactions need consideration, as retinoic acid may increase resistance to apoptotic agents like fenretinide . Fenretinide's effectiveness against breast cancer may be attributed to its preferential accumulation in fatty tissues .

• CAS No.: 75686-07-6
• Product Name: 13-cis-Fenretinide
• Molecular Formula: C26H33NO2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• Standard InChI: InChI=1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18-
• Standard InChIKey: AKJHMTWEGVYYSE-DRYRGIGMSA-N
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)NC2=CC=C(C=C2)O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)NC2=CC=C(C=C2)O)C)C
• Appearance: Bright Yellow Solid
• Purity: > 95%
• Synonyms: 13-cis-N-(4-Hydroxyphenyl)retinamide
• PubChem Compound: 6440160
• Last Modified: Apr 15 2024